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Compound of Interest

Compound Name: Sodium perborate monohydrate

Cat. No.: B080741 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Sodium Perborate
Monohydrate

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of sodium perborate monohydrate
(SPM), tailored for researchers, scientists, and professionals in drug development. Moving

beyond basic data, we delve into the structural nuances, reaction mechanisms, and practical

applications that define its utility as a versatile and stable oxidizing agent.

Core Identity and Molecular Structure
Sodium perborate monohydrate is often represented by the simplistic formula NaBO₃·H₂O,

which is a misnomer that belies its true chemical nature. It is not a simple hydrogen peroxide

adduct.

1.1. Nomenclature and Identification
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Property Value Reference

Chemical Name
Sodium Perborate

Monohydrate
[1][2]

Synonyms

Sodium Peroxyborate,

Perboric acid, sodium salt,

monohydrate

[1][2][3]

CAS Number 10332-33-9 [2][4]

Molecular Formula
NaBO₃·H₂O (empirical); More

accurately Na₂[(HO)₂B]₂(O₂)₂
[5][6]

Molecular Weight 99.82 g/mol [1][2]

EC Number 231-556-4 [7][8]

UN Number 3377 [2][9]

1.2. The Dimeric Peroxoborate Structure

The fundamental structural unit of sodium perborate is the dimeric dianion, [B₂O₄(OH)₄]²⁻, also

written as [(B(OH)₂OO)₂]²⁻.[5][10][11] This anion features a six-membered ring with a chair

conformation, composed of two boron atoms linked by two peroxo bridges (–O–O–).[5][11]

Each boron atom is further bonded to two hydroxyl (–OH) groups.[5] This structure is crucial as

it imparts the compound's stability in solid form while allowing for the controlled release of an

active oxygen species upon dissolution.
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Caption: Dimeric Peroxoborate Anion Structure

Physicochemical Properties
The physical characteristics of SPM are a direct consequence of its chemical structure,

influencing its handling, storage, and application.

2.1. General Properties

Sodium perborate monohydrate is a white, odorless, free-flowing crystalline powder.[1][12]

[13] It is more thermally stable and dissolves more rapidly in water than its tetrahydrate

counterpart.[5][12]

2.2. Quantitative Physical Data
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Property Value Reference(s)

Appearance
White, free-flowing crystalline

powder
[1][4][12]

Active Oxygen Content ≥ 15.0% [1][3][12]

Bulk Density 500 - 650 g/L [1][14]

Solubility in Water
Soluble, with decomposition;

15 g/L at 20°C
[14][15]

pH (1.5% solution) ~10.0 [14][15]

Decomposition Temp. Decomposes above 55-60°C [14][16]

Chemical Behavior and Reactivity
The utility of SPM is rooted in its chemistry, particularly its behavior in aqueous solutions and its

oxidizing capabilities.

3.1. Hydrolysis and Release of Active Oxygen

Upon dissolution in water, sodium perborate hydrolyzes to generate hydrogen peroxide (H₂O₂)

and borate.[5][12] This process makes SPM a stable, solid source of H₂O₂, offering significant

advantages in handling and formulation over using highly concentrated, unstable liquid

hydrogen peroxide.[17][18]

The hydrolysis reaction can be summarized as: [(HO)₂B]₂(OO)₂²⁻ + 2 H₂O ⇌ 2

[B(OH)₃(OOH)]⁻

This hydroperoxide species exists in equilibrium with boric acid and hydrogen peroxide:[5]

[B(OH)₃(OOH)]⁻ ⇌ B(OH)₃ + HO₂⁻ B(OH)₃ + HO₂⁻ + H₂O ⇌ [B(OH)₄]⁻ + H₂O₂
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Caption: Hydrolysis Pathway of Sodium Perborate Monohydrate

3.2. Oxidizing Properties

SPM is classified as a strong oxidizing agent.[4][13] It can intensify fire when in contact with

combustible materials.[7][16] Its oxidizing power is the basis for its primary applications in

bleaching, disinfection, and chemical synthesis.[1][19]

In organic synthesis, SPM serves as a versatile oxidant. For instance, it is widely used for the

oxidation of thioethers to sulfoxides and sulfones.[5][20] When combined with acetic acid, it

forms more powerful oxidizing species, potentially peracetoxyboron intermediates, which can

be used to convert aromatic aldehydes to carboxylic acids or nitriles to amides.[17][21] This

reactivity provides a milder alternative to harsher oxidation protocols.[17]

3.3. Thermal Stability and Decomposition

SPM exhibits greater thermal stability than the tetrahydrate form.[5] However, it will undergo

exothermic decomposition at temperatures above 55-60°C, releasing oxygen, steam, and heat.

[14][16] This decomposition can lead to a pressure burst if it occurs in a confined container.[14]

The anhydrous form, known as effervescent sodium perborate (ESP), can be produced by

carefully heating the monohydrate to around 125°C.[22][23]

Applications in Research and Development
The unique properties of SPM make it a valuable reagent in various scientific fields.

4.1. Organic Synthesis
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SPM is a preferred reagent for scientists seeking a safe, stable, and effective oxidant. Its

applications include:

Oxidation of Thioethers: A reliable method for synthesizing sulfoxides and sulfones, which

are important moieties in many pharmaceutical compounds.[5][20]

Oxidation of Aldehydes and Oximes: In glacial acetic acid, SPM efficiently converts aromatic

aldehydes to carboxylic acids and oximes to nitro compounds.[17][21]

Aryl Halide to Phenol Conversion: It serves as a convenient alternative to H₂O₂ in the second

step of a two-part conversion of an aryl halide to a phenol, following a Miyaura borylation.[5]

4.2. Protocol: General Oxidation of a Thioether to a Sulfoxide

This protocol provides a conceptual framework. Researchers must optimize conditions for

specific substrates.

Dissolution: Dissolve the thioether substrate in a suitable solvent (e.g., glacial acetic acid,

ethanol, or methanol).

Reagent Addition: Add sodium perborate monohydrate (typically 1.0-1.2 equivalents for

sulfoxide, >2.0 for sulfone) portion-wise to the solution while stirring. The reaction is often

exothermic; maintain temperature control with an ice bath if necessary.

Reaction Monitoring: Monitor the reaction progress using an appropriate technique, such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material

is consumed.

Work-up: Quench the reaction by adding a reducing agent (e.g., sodium sulfite solution) or

by pouring the mixture into a large volume of cold water.

Extraction: Extract the product into an appropriate organic solvent (e.g., ethyl acetate,

dichloromethane).

Purification: Wash the combined organic layers with water and brine, dry over an anhydrous

salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.
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Final Purification: Purify the crude product via column chromatography or recrystallization to

yield the pure sulfoxide.

Caption: Experimental Workflow for Thioether Oxidation

4.3. Pharmaceutical and Drug Development Applications

SPM's ability to act as a mild antiseptic and disinfecting agent has led to its use in specialized

formulations:

Preservative in Eye Drops: It is used as a "disappearing" preservative in some ophthalmic

preparations.[5] Upon contact with the eye, catalase converts it into harmless water and

oxygen.[24]

Dental Applications: It is found in some tooth bleaching formulas for non-vital, root-treated

teeth, where it acts as an internal bleaching agent.[5] It is also used in some denture

cleaners.[4][13]

Safety, Handling, and Storage
As a Senior Application Scientist, it is imperative to stress the importance of proper handling

procedures.

5.1. Hazard Profile

SPM is a hazardous substance with the following classifications:[8][15][25]

Oxidizing Solid (Category 3)

Harmful if Swallowed (Acute Toxicity, Oral, Category 4)

Causes Serious Eye Damage (Category 1)

May Cause Respiratory Irritation (STOT SE 3)

May Damage Fertility or the Unborn Child (Reproductive Toxicity, Category 1B)

5.2. Handling and Personal Protective Equipment (PPE)
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Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhaling dust.[7][15]

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a face shield

if splashing is possible.[15]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Avoid contact with combustible materials, strong acids, reducing agents, and organic

materials.[14][15][16]

5.3. Storage

Store in a cool, dry, well-ventilated place away from direct sunlight and heat.[1][14]

Keep containers tightly closed.[7] Containers should be vented or fitted with a safety valve.

[14]

Store locked up and away from incompatible materials.[7][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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